Cas no 2097921-88-3 (4-cyclopropyl-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole)

4-Cyclopropyl-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole is a specialized triazole derivative featuring a cyclopropyl and a 2,5-dimethylbenzyl substituent. This compound is of interest in medicinal and agrochemical research due to its structural versatility, which allows for potential applications in drug discovery and crop protection. The cyclopropyl group enhances metabolic stability, while the dimethylphenyl moiety may influence binding affinity in target interactions. Its well-defined heterocyclic core serves as a valuable scaffold for further functionalization, enabling the development of novel bioactive molecules. The compound is typically synthesized via click chemistry, ensuring high regioselectivity and purity. Suitable for use as an intermediate in organic synthesis, it offers researchers a reliable building block for exploring structure-activity relationships.
4-cyclopropyl-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole structure
2097921-88-3 structure
Product Name:4-cyclopropyl-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole
CAS No:2097921-88-3
MF:C14H17N3
MW:227.304882764816
CID:6113850
PubChem ID:126852605
Update Time:2025-05-20

4-cyclopropyl-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

    • 4-cyclopropyl-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole
    • 2097921-88-3
    • AKOS032459118
    • 4-cyclopropyl-1-[(2,5-dimethylphenyl)methyl]-1H-1,2,3-triazole
    • 4-cyclopropyl-1-[(2,5-dimethylphenyl)methyl]triazole
    • F6511-9268
    • CCG-358539
    • Inchi: 1S/C14H17N3/c1-10-3-4-11(2)13(7-10)8-17-9-14(15-16-17)12-5-6-12/h3-4,7,9,12H,5-6,8H2,1-2H3
    • InChI Key: XIOFUVFRAAAXPF-UHFFFAOYSA-N
    • SMILES: N1(CC2C=C(C)C=CC=2C)C=C(C2CC2)N=N1

Computed Properties

  • Exact Mass: 227.142247555g/mol
  • Monoisotopic Mass: 227.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 30.7Ų

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Additional information on 4-cyclopropyl-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole

Comprehensive Analysis of 4-cyclopropyl-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole (CAS No. 2097921-88-3)

The compound 4-cyclopropyl-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole (CAS No. 2097921-88-3) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl and triazole moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the growing demand for novel compounds in drug discovery and crop protection.

One of the key reasons behind the rising interest in 4-cyclopropyl-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole is its structural similarity to other triazole-based compounds known for their biological activity. The 1,2,3-triazole ring, in particular, is a versatile pharmacophore that exhibits antimicrobial, antifungal, and anti-inflammatory properties. This has led to a surge in searches for "triazole derivatives in drug development" and "cyclopropyl-containing bioactive molecules," reflecting the compound's relevance in modern research.

In recent years, the scientific community has explored the synthetic pathways for CAS No. 2097921-88-3, with a focus on optimizing yield and purity. The compound's synthesis often involves click chemistry, a popular topic in organic chemistry circles. Questions like "how to synthesize 1,2,3-triazole derivatives" and "applications of cyclopropyl groups in medicinal chemistry" are frequently encountered in academic and industrial forums, highlighting the compound's interdisciplinary appeal.

Another area of interest is the structure-activity relationship (SAR) of 4-cyclopropyl-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole. Researchers are investigating how modifications to its dimethylphenyl or cyclopropyl groups affect its biological properties. This aligns with the broader trend of "SAR studies in drug design" and "optimizing heterocyclic compounds for bioactivity," which are hot topics in peer-reviewed journals and conferences.

The compound's potential applications extend beyond pharmaceuticals. In agrochemical research, 4-cyclopropyl-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole is being evaluated for its role in pest control and plant growth regulation. Searches for "triazole-based agrochemicals" and "cyclopropyl moieties in crop protection" have increased, reflecting the agricultural sector's interest in sustainable solutions. This dual applicability in pharma and agro sectors makes the compound a versatile subject of study.

From a computational chemistry perspective, CAS No. 2097921-88-3 has been the focus of molecular docking and QSAR modeling studies. These in silico approaches help predict its interactions with biological targets, reducing the need for extensive lab trials. Queries such as "computational screening of triazole compounds" and "docking studies for heterocyclic molecules" are common among researchers leveraging AI and machine learning in drug discovery.

In conclusion, 4-cyclopropyl-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole represents a fascinating intersection of chemistry, biology, and technology. Its multifunctional properties and broad applicability ensure its continued relevance in scientific discourse. As research progresses, this compound is likely to feature prominently in discussions about "next-generation bioactive molecules" and "sustainable chemical solutions," making it a cornerstone of modern chemical innovation.

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